Cas no 1247014-34-1 ((1R,6Z,10S)-7,11,11-Trimethylbicyclo[8.1.0]undeca-2,6-diene-3-carboxylic acid)

• Product Name: (1R,6Z,10S)-7,11,11-Trimethylbicyclo[8.1.0]undeca-2,6-diene-3-carboxylic acid
• CAS No: 1247014-34-1
• Molecular Formula: C₁₅H₂₂O₂
• Molecular Weight: 234.333984851837
• CID: 4670397
• PubChem ID: 46938446

(1R,6Z,10S)-7,11,11-Trimethylbicyclo[8.1.0]undeca-2,6-diene-3-carboxylic acid Properties

Names and Identifiers

• VOLVALERENIC ACID A
• Madolin P
• (1R,2E,6Z,10S)-7,11,11-Trimethylbicyclo[8.1.0]undeca-2,6-diene-3-carboxylic acid
• (1R,6Z,10S)-7,11,11-Trimethylbicyclo[8.1.0]undeca-2,6-diene-3-carboxylic acid
• CHEMBL1224796
• (1R,2Z,6E,10S)-7,11,11-trimethylbicyclo[8.1.0]undeca-2,6-diene-3-carboxylic acid
• HY-N8136
• CS-0140183
• FS-7241
• AKOS040760752
• 1247014-34-1
• VOLVALERENate a

• InChIKey： BBGNZFMMXLMZRC-ZHNIMSJFSA-N
• Inchi： 1S/C15H22O2/c1-10-5-4-6-11(14(16)17)9-13-12(8-7-10)15(13,2)3/h5,9,12-13H,4,6-8H2,1-3H3,(H,16,17)/b10-5-,11-9+/t12-,13+/m0/s1
• SMILES： OC(C1CCC=C(C)CC[C@H]2[C@@H](C=1)C2(C)C)=O |t:5,12|

Computed Properties

• Exact Mass: 234.161979940g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 234.161979940g/mol
• Heavy Atom Count: 17
• Complexity: 388
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Bicyclogermacrane and isolepidozane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclogermacrane and isolepidozane sesquiterpenoids